Cas no 45172-24-5 (L-Glutamic acid, dipropyl ester)
45172-24-5 structure
Product Name:L-Glutamic acid, dipropyl ester
CAS No:45172-24-5
MF:C11H21NO4
MW:231.28874373436
CID:323902
PubChem ID:13773541
Update Time:2025-04-19
L-Glutamic acid, dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid, dipropyl ester
- dipropyl (2S)-2-aminopentanedioate
- 45172-24-5
- DTXSID00549020
- Dipropyl L-glutamate
- SCHEMBL2034669
-
- Inchi: 1S/C11H21NO4/c1-3-7-15-10(13)6-5-9(12)11(14)16-8-4-2/h9H,3-8,12H2,1-2H3/t9-/m0/s1
- InChI Key: VADZSVRVKHQPSR-VIFPVBQESA-N
- SMILES: O(CCC)C([C@H](CCC(=O)OCCC)N)=O
Computed Properties
- Exact Mass: 231.14705815g/mol
- Monoisotopic Mass: 231.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 78.6Ų
L-Glutamic acid, dipropyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
45172-24-5 (L-Glutamic acid, dipropyl ester) Related Products
- 1499-55-4(H-Glu(OMe)-OH)
- 112471-82-6((2s)-2-Azaniumyl-5-cyclohexyloxy-5-oxopentanoate)
- 14487-45-7(DL-Glutamic Acid 5-Methyl Ester)
- 25456-76-2(H-D-Glu-OtBu)
- 16450-41-2(L-Glutamic acid,1,5-diethyl ester)
- 1119-33-1(H-Glu(OEt)-OH)
- 6384-08-3(L-Glutamic Acid 1-Methyl Ester)
- 15911-75-8(tert-butyl (2S)-2-aminopentanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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